Cas no 1805678-71-0 (6-Difluoromethyl-5-formyl-1H-benzimidazole)

• Product Name: 6-Difluoromethyl-5-formyl-1H-benzimidazole
• CAS No: 1805678-71-0
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4825373
• Update Time: 2025-05-19

6-Difluoromethyl-5-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-5-formyl-1H-benzimidazole

• Inchi： 1S/C9H6F2N2O/c10-9(11)6-2-8-7(12-4-13-8)1-5(6)3-14/h1-4,9H,(H,12,13)
• InChI Key： RGHOVQLFRZTDRD-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC2=C(C=1)NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8

Additional information on 6-Difluoromethyl-5-formyl-1H-benzimidazole

6-Difluoromethyl-5-formyl-1H-benzimidazole: A Comprehensive Overview

The compound with CAS No. 1805678-71-0, known as 6-Difluoromethyl-5-formyl-1H-benzimidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications. The benzimidazole core of this molecule provides a rigid and planar structure, which is often exploited in drug design and materials synthesis.

The difluoromethyl group at the 6-position and the formyl group at the 5-position introduce unique electronic and steric properties to the molecule. These substituents not only enhance the compound's reactivity but also make it a promising candidate for various chemical transformations. Recent studies have highlighted the potential of 6-Difluoromethyl-5-formyl-1H-benzimidazole in medicinal chemistry, particularly in the development of anticancer agents and enzyme inhibitors.

One of the most intriguing aspects of this compound is its ability to undergo multiple reaction pathways. For instance, the formyl group can participate in condensation reactions, such as the formation of imines or hydrazones, which are valuable intermediates in organic synthesis. Additionally, the difluoromethyl group can act as an electron-withdrawing substituent, influencing the electronic properties of the benzimidazole ring and making it more susceptible to electrophilic substitution.

Recent research has focused on the application of 6-Difluoromethyl-5-formyl-1H-benzimidazole in drug design. Scientists have explored its potential as a scaffold for developing inhibitors targeting key enzymes involved in cancer progression. For example, studies have shown that this compound can inhibit certain kinases with high specificity, making it a promising lead for anticancer drug development.

Beyond medicinal chemistry, this compound has also found applications in materials science. The rigid structure of benzimidazole derivatives makes them ideal candidates for constructing functional materials, such as nonlinear optical materials and sensors. The presence of electron-withdrawing groups like the difluoromethyl and formyl groups further enhances the material's electronic properties, making it suitable for advanced technological applications.

In terms of synthesis, 6-Difluoromethyl-5-formyl-1H-benzimidazole can be prepared through various methods, including condensation reactions and coupling reactions. One common approach involves the reaction of o-phenylenediamine derivatives with appropriate carbonyl compounds under acidic or basic conditions. The choice of substituents plays a crucial role in determining the reaction pathway and product yield.

The stability and reactivity of this compound are influenced by its substituents' electronic effects. The difluoromethyl group, being electron-withdrawing, increases the electrophilicity of the benzimidazole ring, facilitating nucleophilic attacks. On the other hand, the formyl group introduces additional functionality, enabling further chemical modifications.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 6-Difluoromethyl-5-formyl-1H-benzimidazole. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns at an atomic level, aiding in rational drug design and material synthesis.

In conclusion, 6-Difluoromethyl-5-formyl-1H-benzimidazole is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover its capabilities, this compound is poised to play a pivotal role in advancing modern science and technology.